Cas no 6295-31-4 (N-benzyl-2-hydroxypropanamide)

• Product Name: N-benzyl-2-hydroxypropanamide
• CAS No: 6295-31-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 884344
• PubChem ID: 223817
• Update Time: 2025-08-05

N-benzyl-2-hydroxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-hydroxypropanamide
• N-BENZYL-2-HYDROXY-PROPANAMIDE
• N-benzyl-2-hydroxy-propionamide
• N-Benzyl-lactamid
• N-benzyl-lactamide

• Inchi： 1S/C10H13NO2/c1-8(12)10(13)11-7-9-5-3-2-4-6-9/h2-6,8,12H,7H2,1H3,(H,11,13)
• InChI Key： SYZQHWOGYNEXNG-UHFFFAOYSA-N
• SMILES： OC(C)C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.126
• Boiling Point: 393.7°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.543
• PSA: 49.33000
• LogP: 1.07450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-benzyl-2-hydroxypropanamide

Recent Advances in the Study of N-benzyl-2-hydroxypropanamide (CAS: 6295-31-4) in Chemical Biology and Pharmaceutical Research

N-benzyl-2-hydroxypropanamide (CAS: 6295-31-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's structural features, including the benzyl and hydroxypropanamide moieties, make it a versatile scaffold for further chemical modifications and pharmacological studies.

Recent studies have highlighted the role of N-benzyl-2-hydroxypropanamide in modulating various biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory responses. The research utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and mechanism of action. These findings suggest that N-benzyl-2-hydroxypropanamide could serve as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, N-benzyl-2-hydroxypropanamide has shown promise in neuropharmacology. A recent preprint on bioRxiv reported its neuroprotective effects in cellular models of neurodegenerative diseases. The study employed high-throughput screening techniques to identify the compound's ability to mitigate oxidative stress and apoptosis in neuronal cells. These results underscore the compound's potential as a therapeutic candidate for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and optimization of N-benzyl-2-hydroxypropanamide derivatives have also been a focal point of recent research. A 2024 article in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The study emphasized the use of green chemistry principles, such as catalytic methods and solvent-free reactions, to enhance the sustainability of the synthesis process. These advancements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of N-benzyl-2-hydroxypropanamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression toward clinical trials.

In conclusion, N-benzyl-2-hydroxypropanamide (CAS: 6295-31-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its efficacy in animal models. The integration of multidisciplinary approaches will be essential to fully realize the compound's therapeutic potential.